Cas no 2172241-12-0 (1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-amido}cyclobutane-1-carboxylic acid)
1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-amido}cyclobutane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-amido}cyclobutane-1-carboxylic acid
- EN300-1549712
- 2172241-12-0
- 1-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolane-2-amido}cyclobutane-1-carboxylic acid
-
- Inchi: 1S/C26H28N2O6/c29-23(28-26(24(30)31)11-5-12-26)22-16(10-13-33-22)14-27-25(32)34-15-21-19-8-3-1-6-17(19)18-7-2-4-9-20(18)21/h1-4,6-9,16,21-22H,5,10-15H2,(H,27,32)(H,28,29)(H,30,31)
- InChI Key: BKEUEOWVRPDQDQ-UHFFFAOYSA-N
- SMILES: O1CCC(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1C(NC1(C(=O)O)CCC1)=O
Computed Properties
- Exact Mass: 464.19473662g/mol
- Monoisotopic Mass: 464.19473662g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 8
- Complexity: 761
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 114Ų
1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-amido}cyclobutane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1549712-0.05g |
1-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolane-2-amido}cyclobutane-1-carboxylic acid |
2172241-12-0 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1549712-0.1g |
1-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolane-2-amido}cyclobutane-1-carboxylic acid |
2172241-12-0 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1549712-0.25g |
1-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolane-2-amido}cyclobutane-1-carboxylic acid |
2172241-12-0 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1549712-0.5g |
1-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolane-2-amido}cyclobutane-1-carboxylic acid |
2172241-12-0 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1549712-1.0g |
1-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolane-2-amido}cyclobutane-1-carboxylic acid |
2172241-12-0 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1549712-2.5g |
1-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolane-2-amido}cyclobutane-1-carboxylic acid |
2172241-12-0 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1549712-5.0g |
1-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolane-2-amido}cyclobutane-1-carboxylic acid |
2172241-12-0 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1549712-10.0g |
1-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolane-2-amido}cyclobutane-1-carboxylic acid |
2172241-12-0 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1549712-50mg |
1-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolane-2-amido}cyclobutane-1-carboxylic acid |
2172241-12-0 | 50mg |
$2829.0 | 2023-09-25 | ||
| Enamine | EN300-1549712-100mg |
1-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolane-2-amido}cyclobutane-1-carboxylic acid |
2172241-12-0 | 100mg |
$2963.0 | 2023-09-25 |
1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-amido}cyclobutane-1-carboxylic acid Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-amido}cyclobutane-1-carboxylic acid
1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-amido}cyclobutane-1-carboxylic acid (CAS No. 2172241-12-0): A Comprehensive Overview
1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-amido}cyclobutane-1-carboxylic acid (CAS No. 2172241-12-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-L-prolinamide, is a derivative of proline, a non-proteinogenic amino acid with a unique cyclic structure. The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is commonly used in peptide synthesis to facilitate the controlled addition of amino acids, ensuring high yields and purity in the final product.
The chemical structure of 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-amido}cyclobutane-1-carboxylic acid is characterized by a cyclobutane ring linked to an oxolane ring through an amide bond, with the Fmoc group attached to the nitrogen atom of the oxolane ring. This intricate structure confers several advantageous properties, including enhanced solubility, stability, and reactivity, making it a valuable intermediate in the synthesis of complex peptides and proteins.
Recent studies have highlighted the potential applications of Fmoc-L-prolinamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound can be effectively used as a building block in the synthesis of novel peptides with potent anti-inflammatory properties. The researchers found that peptides containing Fmoc-L-prolinamide exhibited significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases like rheumatoid arthritis and Crohn's disease.
In another study published in the Bioorganic & Medicinal Chemistry Letters (2023), scientists explored the role of Fmoc-L-prolinamide in the development of antiviral agents. The results showed that peptides incorporating this compound exhibited strong antiviral activity against several RNA viruses, including influenza and SARS-CoV-2. The mechanism of action was attributed to the ability of these peptides to interfere with viral replication by binding to specific viral proteins, thereby preventing their interaction with host cell receptors.
The synthetic versatility of Fmoc-L-prolinamide has also been leveraged in the design and synthesis of small molecule inhibitors targeting key enzymes involved in various diseases. A notable example is its use in the development of inhibitors for matrix metalloproteinases (MMPs), which are implicated in cancer metastasis and tissue degradation. A study published in the Journal of Medicinal Chemistry (2023) reported that peptides containing Fmoc-L-prolinamide effectively inhibited MMP activity, leading to reduced tumor growth and metastasis in preclinical models.
Beyond its therapeutic applications, Fmoc-L-prolinamide has also found utility in diagnostic imaging. Researchers at the University of California, San Francisco, have developed novel imaging agents based on this compound for use in positron emission tomography (PET) scans. These agents are designed to target specific biomarkers associated with various diseases, providing non-invasive methods for early detection and monitoring of disease progression.
The safety profile of Fmoc-L-prolinamide has been extensively evaluated through preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new chemical entity, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.
In conclusion, 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-amido}cyclobutane-1-carboxylic acid (CAS No. 2172241-12-0) represents a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable properties make it an attractive candidate for the development of novel therapeutics and diagnostic tools. Ongoing research continues to uncover new avenues for its use, further solidifying its importance in the field.
2172241-12-0 (1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-2-amido}cyclobutane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)